Cas no 383128-42-5 (2-(3-Fluorophenyl)piperidine)

• Product Name: 2-(3-Fluorophenyl)piperidine
• CAS No: 383128-42-5
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD02663623
• CID: 923314
• PubChem ID: 4360128
• Update Time: 2025-10-29

2-(3-Fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)piperidine
• AB1009140
• Ambcb4002374
• BBL020500
• MolPort-000-147-401
• STK893193
• SureCN433482
• AKOS000194943
• 383128-42-5
• SB42646
• CS-0271853
• DTXSID60402349
• SCHEMBL433482
• YTYUBQPJRNWHGE-UHFFFAOYSA-N
• MFCD02663623
• N12460
• (S)-2-(3-FLUOROPHENYL)PIPERIDINE
• 1228542-46-8
• AKOS022061194
• EN300-1153314
• DB-291762

• MDL： MFCD02663623
• Inchi： 1S/C11H14FN/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h3-5,8,11,13H,1-2,6-7H2
• InChI Key： YTYUBQPJRNWHGE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCCCN1

Computed Properties

• Exact Mass: 179.11100
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.96910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-Fluorophenyl)piperidine

2-(3-Fluorophenyl)piperidine (CAS 383128-42-5): A Comprehensive Overview of Properties and Applications

2-(3-Fluorophenyl)piperidine (CAS 383128-42-5) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluorophenyl-piperidine structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₁₁H₁₄FN, with a molecular weight of 179.24 g/mol. The presence of the fluorine atom at the meta position of the phenyl ring enhances its electronic properties, making it a versatile building block in medicinal chemistry.

The physicochemical properties of 2-(3-Fluorophenyl)piperidine include a melting point range of 80-85°C and a boiling point of approximately 280°C. It exhibits moderate solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. These properties make it suitable for use in various synthetic applications, particularly in the development of central nervous system (CNS) targeting compounds. Researchers often explore its potential in designing ligands for neurotransmitter receptors, owing to its structural similarity to known pharmacophores.

In recent years, the demand for fluorinated piperidine derivatives like 2-(3-Fluorophenyl)piperidine has surged due to their role in drug discovery. The compound's ability to modulate receptor interactions has made it a focal point in studies targeting neurological disorders such as Parkinson's disease and depression. For instance, its incorporation into dopamine receptor modulators has shown promising results in preclinical trials. This aligns with the growing interest in neurotherapeutic agents, a trending topic in pharmaceutical research.

From a synthetic perspective, 2-(3-Fluorophenyl)piperidine is often prepared via reductive amination or nucleophilic substitution reactions. Its fluorine substituent enhances metabolic stability, a critical factor in drug design. This attribute has led to its inclusion in the development of prolonged-action pharmaceuticals, addressing the need for drugs with improved pharmacokinetic profiles. The compound's stability under physiological conditions further underscores its utility in medicinal chemistry applications.

The market for 2-(3-Fluorophenyl)piperidine is expanding, driven by its applications in high-value pharmaceutical intermediates. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the rising demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and consistency. Quality control measures are paramount, given its role in preclinical drug development.

Beyond pharmaceuticals, 2-(3-Fluorophenyl)piperidine finds use in agrochemical research, particularly in the design of crop protection agents. Its structural motif is leveraged to enhance the bioactivity of pesticides and herbicides, contributing to sustainable agriculture practices. This application aligns with global trends toward eco-friendly agrochemicals, a hot topic in environmental science.

In summary, 2-(3-Fluorophenyl)piperidine (CAS 383128-42-5) is a multifaceted compound with broad applications in drug discovery and agrochemical innovation. Its fluorinated piperidine core offers unique advantages in molecular design, making it a cornerstone in modern synthetic chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.